Cas no 1554457-35-0 (1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one)

• Product Name: 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one
• CAS No: 1554457-35-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD28625271
• CID: 4781942
• Update Time: 2025-06-08

1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one

• MDL： MFCD28625271
• Inchi： 1S/C9H8N2O/c1-7(12)8-2-3-9-4-5-10-11(9)6-8/h2-6H,1H3
• InChI Key： JDOXTNDVDSCXAS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=CC=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 0.7
• Topological Polar Surface Area: 34.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one

Introduction to 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one (CAS No. 1554457-35-0)

1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one, identified by the chemical compound code CAS No. 1554457-35-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a ketone functional group at the ethyl chain further enhances its reactivity and utility in synthetic chemistry.

The pyrazolo[1,5-a]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This unique structural arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for drug discovery. The 6-position substituent on the pyrazolo[1,5-a]pyridine ring in this compound plays a crucial role in modulating its biological activity. The ethanone moiety at the 1-position introduces additional functional groups that can participate in various chemical reactions, including condensation, nucleophilic addition, and oxidation processes.

In recent years, 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one has been studied for its potential pharmacological properties. Research has indicated that this compound exhibits promising activity in several biological assays, including anti-inflammatory, antimicrobial, and anticancer effects. The pyrazolo[1,5-a]pyridine scaffold is known to interact with various biological targets, such as kinases and transcription factors, which are often implicated in disease pathways.

One of the most intriguing aspects of 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one is its role as a key intermediate in the synthesis of more complex pharmacophores. The structural flexibility of this compound allows for modifications at multiple positions, enabling the development of novel derivatives with enhanced potency and selectivity. For instance, researchers have explored the introduction of different substituents at the 3-position of the pyrazole ring or at the α-carbon of the ketone group to optimize biological activity.

The synthesis of 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes to form the pyrazole ring. Subsequent cyclization with appropriate reagents leads to the formation of the fused pyrazolo[1,5-a]pyridine system. The introduction of the ethanone group is often achieved through oxidation or condensation reactions.

Recent advancements in computational chemistry have also contributed to the understanding of 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one's behavior. Molecular docking studies have been employed to predict its binding interactions with biological targets such as protein kinases and receptors. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity.

The pharmacological evaluation of CAS No. 1554457-35-0 has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit inflammatory pathways by modulating key enzymes such as COX and LOX. Additionally, preliminary studies suggest that this compound exhibits antimicrobial activity against certain bacterial strains by interfering with essential metabolic processes.

Moreover, research has explored the potential anticancer properties of 1-(Pyrazolo[1,5-a]pyridin-6-yl)ethan-1-one. Studies indicate that it can induce apoptosis in cancer cell lines by activating stress signaling pathways such as caspase-dependent and -independent mechanisms. The ability to selectively target cancer cells while sparing healthy cells makes this compound an attractive candidate for further development.

The chemical stability and solubility profile of CAS No. 1554457-35-0 are also important considerations in its pharmaceutical application. The compound has been found to be stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Solubility studies have shown that it exhibits moderate solubility in organic solvents but limited solubility in water, which may impact its formulation as an oral or injectable drug.

In conclusion,CAS No 1554457350 represents a promising scaffold for drug discovery with significant potential in various therapeutic areas including inflammation,antimicrobial infections,and cancer treatment。 Its unique structural features,combined with its versatile synthetic accessibility,make it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents。 Further research is warranted to fully elucidate its pharmacological profile and explore its clinical applicability。